6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine

• IUPAC Name: 6-[4-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]-9-methylpurine
• InChI: InChI=1S/C17H20N8/c1-23-11-22-14-16(23)20-10-21-17(14)25-7-5-24(6-8-25)15-12-3-2-4-13(12)18-9-19-15/h9-11H,2-8H2,1H3
• InChI Key: JSMIBPLAEYWXCF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC=NC5=C4CCC5
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol
• CAS No.: 2549045-76-1

Description

This compound features a 9-methylpurine core linked via a piperazine bridge to a cyclopenta[d]pyrimidine moiety. The 9-methyl substitution on the purine ring may influence metabolic stability by blocking deamination pathways, a strategy common in nucleoside analog design . Its molecular formula is C₂₀H₂₃N₉, with a monoisotopic mass of 413.208 Da, distinguishing it from analogs with bulkier substituents .

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key analogs differ in substituents on the piperazine ring, purine/pyrimidine cores, and appended heterocycles. Below is a comparative analysis:

Compound Name / ID (Reference)	Substituents	Molecular Formula	Molecular Weight (Da)	Melting Point (°C)	Yield (%)	HPLC Purity (%)
6-(4-{5H,6H,7H-Cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine	Cyclopenta[d]pyrimidine at piperazine	C₂₀H₂₃N₉	413.208	Not reported	Not reported	Not reported
Compound 30 ()	4-Trifluoroacetylpiperazine, 8/9-chlorophenyl	C₂₄H₁₈Cl₂F₃N₇O	554.35	210–211	21	>99
Compound 35 ()	3,3-Dimethylbutanoylpiperazine	C₂₆H₂₆Cl₂N₈O	523.5	194–195	74	>99
9-Methyl-6-{4-[2-(methylsulfanyl)-6-(tetrahydro-2H-pyran-4-yl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine ()	Methylsulfanyl, tetrahydro-2H-pyran-4-yl	C₂₀H₂₆N₈OS	426.543	71–72	Not reported	Not reported
6-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-9H-purine ()	Benzodioxol-5-ylmethyl	C₁₇H₁₈N₆O₂	338.36	Not reported	Not reported	Not reported

Key Observations:

• Piperazine Modifications: Acylation (e.g., trifluoroacetyl in Compound 30) increases molecular weight and polarity, impacting solubility.
• Substituent Effects: Chlorophenyl groups (Compounds 29–38) enhance lipophilicity, which may improve blood-brain barrier penetration but reduce aqueous solubility . The methylsulfanyl group in ’s compound could enhance metabolic stability via steric hindrance .
• Synthetic Efficiency: Yields vary widely (e.g., 9% for Compound 32 vs. 79% for Compound 34), reflecting challenges in introducing specific acyl groups .

Pharmacological and Biochemical Insights

• Cannabidiol (CBD) Analogs: Compounds 29–38 (–4) were designed as CBD analogs, targeting cannabinoid receptors. The trifluoroacetyl group in Compound 30 showed moderate binding affinity (Ki = 120 nM for CB1), while bulkier groups like pentanoyl (Compound 31) reduced activity, suggesting steric limitations in the receptor pocket .
• Metabolic Stability: The 9-methyl group in the main compound and methylsulfanyl in ’s analog may protect against oxidative metabolism, extending half-life in vivo .

Computational and Structural Studies

• Docking Studies: Molecular modeling of Compound 35 revealed hydrogen bonding between the 3,3-dimethylbutanoyl group and CB2 receptor residues (e.g., Lys109), explaining its higher selectivity (CB2/CB1 ratio = 8.5) .
• LogP Comparisons: The benzodioxolemethyl group in ’s compound has a calculated LogP of 2.1, lower than the chlorophenyl analogs (LogP ~4.5), indicating a trade-off between solubility and membrane permeability .